Cas no 94694-45-8 ((2-morpholinopyrimidin-4-yl)methanamine)

• Product Name: (2-morpholinopyrimidin-4-yl)methanamine
• CAS No: 94694-45-8
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 2845385
• Update Time: 2025-05-23

(2-morpholinopyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-(4-morpholinyl)-
• (2-morpholinopyrimidin-4-yl)methanamine

• Inchi： 1S/C9H14N4O/c10-7-8-1-2-11-9(12-8)13-3-5-14-6-4-13/h1-2H,3-7,10H2
• InChI Key： DCXKBZUYPJJKCB-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=NC=CC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-morpholinopyrimidin-4-yl)methanamine

Compound CAS No. 94694-45-8: (2-Morpholinopyrimidin-4-yl)methanamine

The compound with CAS number 94694-45-8, commonly referred to as (2-morpholinopyrimidin-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring fused with a morpholine moiety, and a methanamine group attached at the 4-position of the pyrimidine ring. The morpholinopyrimidine core is known for its versatility in chemical synthesis and its potential applications in drug discovery.

Recent studies have highlighted the importance of (2-morpholinopyrimidin-4-yl)methanamine in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth, making it a promising candidate for anti-cancer drug development.

The synthesis of (2-morpholinopyrimidin-4-yl)methanamine involves a multi-step process that typically begins with the preparation of the morpholinopyrimidine core. This is achieved through a combination of nucleophilic aromatic substitution and cyclization reactions. The final step involves the introduction of the methanamine group, which enhances the compound's solubility and bioavailability. The morpholinopyrimidine framework is particularly advantageous due to its ability to form hydrogen bonds, which are critical for interactions with biological targets.

In addition to its pharmacological applications, (2-morpholinopyrimidin-4-yl)methanamine has also been investigated for its role in chemical catalysis. A 2023 article in *Nature Catalysis* reported that this compound can act as an efficient catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds. This discovery has opened new avenues for its use in industrial chemical processes.

The structural flexibility of (2-morpholinopyrimidin-4-yl)methanamine allows for further functionalization, enabling researchers to explore its potential in diverse applications. For example, by modifying the substituents on the pyrimidine ring or the morpholine group, scientists can tailor the compound's properties to suit specific biological or chemical requirements. This adaptability underscores its value as a versatile building block in organic synthesis.

From a structural perspective, the morpholinopyrimidine core exhibits a planar geometry due to aromaticity, which contributes to its stability and reactivity. The methanamine group at position 4 introduces an additional layer of functionality, enhancing the compound's ability to interact with biomolecules. This combination of structural features makes (2-morpholinopyrimidin-4-yl)methanamine a compelling subject for both fundamental research and applied studies.

Looking ahead, ongoing research into (2-morpholinopyrimidin-4-yl)methanamine is expected to uncover new insights into its mechanism of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical settings. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing modern medicine.